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Comparative Isomer Data at a Glance

The table below summarizes the key experimental findings from thermal isomerization studies in a flow-type

reactor at a residence time of 0.6-0.8 seconds [1] [2].

Parameter cis-pinan-2-ol
trans-pinan-2-
ol

Notes

Onset Conversion
Temperature

~400 °C [2] ~450 °C [2] Indicates higher reactivity of the

cis-isomer.

Temperature of Full
Conversion

550 °C [2] 550 °C [2]

Max. Linalool Selectivity
(S₂)

~65% (at

475°C) [2]

~73% (at

500°C) [2]

Selectivity decreases after peak

temperature.

Max. Linalool Yield (Y₂) ~58% (at

475°C) [2]

~67% (at

500°C) [2]

Onset of Consecutive
Reactions

~400 °C [2] ~475 °C [2] Formation of plinols from linalool.
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Experimental Workflow for Thermal Isomerization

For a visual overview of the process used to generate the data in the table, please refer to the following

experimental workflow diagram:

Start: cis- or trans-pinan-2-ol

Flow-Type Reactor Collect Liquid Product

Carrier Gas (N₂)

Parameter Set 1:
T = 350-600 °C

Parameter Set 2:
Residence Time (τ) = 0.6-0.8 s

Analysis via GC-FID/GC-MS Results: Conversion (X₁),
Selectivity (S₂), Yield (Y₂)

Click to download full resolution via product page

Detailed Methodology: The comparative data was obtained using the following key experimental protocols

[1] [2]:

Reaction Setup: Experiments were performed in a flow-type apparatus under oxygen-free

conditions.
Temperature & Residence Time: The reactor temperature was varied between 350–600 °C, with a

short residence time (τ) of 0.6–0.8 seconds to minimize secondary reactions.
Isomer Source: Commercially available cis-pinan-2-ol (85-90% purity) and synthesized trans-pinan-

2-ol (81-89% purity) were used.
Product Analysis: The liquid product mixture was dissolved in ethyl acetate and analyzed by Gas
Chromatography with a Flame Ionization Detector (GC-FID). Product identities were confirmed by
GC-MS.

Data Calculation: Conversion (X₁), selectivity (Sᵢ), and yield (Yᵢ) were calculated based on
chromatographic data.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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